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Compound of Interest

Compound Name: Bis[(pinacolato)boryl]methane

Cat. No.: B124671 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Bis[(pinacolato)boryl]methane (CAS No. 78782-17-9), intended for researchers,

scientists, and drug development professionals. The following procedures are based on

available safety data sheets and general laboratory safety practices for organoboron

compounds.

I. Safety and Hazard Information
Bis[(pinacolato)boryl]methane is an organoboronate ester used in organic synthesis.[1][2]

While some suppliers classify it as a non-hazardous substance, others indicate that it may

cause skin irritation, serious eye irritation, and respiratory irritation.[1][3][4] Therefore, it is

crucial to handle this compound with appropriate safety precautions.

Summary of Safety Data:
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Property Data Reference

CAS Number 78782-17-9 [1][3][5]

Molecular Formula C₁₃H₂₆B₂O₄ [1][5]

Appearance Solid [1]

Melting Point 48-55 °C [1][2]

Storage

Store in a cool, shaded area at

2-8°C under an inert gas in a

tightly closed container.

[1][2][3]

Hazard Classifications

Eye Irrit. 2, Skin Irrit. 2, STOT

SE 3 (May cause respiratory

irritation)

[1][4]

Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H335: May cause

respiratory irritation.

[1][4]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water. P305+P351+P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1][4]

II. Experimental Protocol for Disposal
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The recommended procedure for the disposal of Bis[(pinacolato)boryl]methane is to entrust

it to a licensed waste disposal company.[3] The following steps provide guidance for the

handling and preparation of the waste for disposal.

A. Personal Protective Equipment (PPE):

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Respiratory Protection: In case of insufficient ventilation or dust formation, use a NIOSH-

approved respirator.

B. Spill Management:

Immediate Action: In case of a spill, immediately evacuate non-essential personnel from the

area.[3]

Containment: Prevent the further spread of the spilled material. Avoid generating dust.[3][4]

Cleanup:

For dry spills, carefully sweep or vacuum the solid material. Use a vacuum cleaner

equipped with a HEPA filter.[4]

Place the collected material into a clean, dry, and properly labeled container for disposal.

[4][6]

Decontamination: After the spill has been cleaned up, decontaminate the area with a suitable

solvent and wash with soap and water.

C. Disposal of Unused Reagent and Contaminated Materials:

Waste Collection:
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Collect unused Bis[(pinacolato)boryl]methane and any contaminated materials (e.g.,

weighing paper, gloves, wipes) in a designated, clearly labeled, and sealed waste

container.

Waste Segregation:

Do not mix with other waste streams unless instructed to do so by your institution's

environmental health and safety (EHS) office.

Labeling:

Label the waste container clearly with "Hazardous Waste" and the full chemical name:

"Bis[(pinacolato)boryl]methane".

Storage:

Store the waste container in a designated hazardous waste accumulation area, away from

incompatible materials.

Final Disposal:

Arrange for pickup and disposal by a licensed professional waste disposal company in

accordance with all local, state, and federal regulations.[3]

D. Deactivation of Reaction Residues (for advanced users):

While direct disposal of the unreacted compound is preferred, residues from reactions

containing organoboron compounds can sometimes be deactivated. This should only be

performed by trained personnel in a controlled environment. A general method for removing

boron-containing residues involves repeated evaporation with methanol to form the volatile

trimethyl borate.[7] However, for Bis[(pinacolato)boryl]methane, this has not been explicitly

validated and professional disposal remains the primary recommendation.

III. Visualization of Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

Bis[(pinacolato)boryl]methane.
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Bis[(pinacolato)boryl]methane Disposal Workflow
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Caption: Disposal workflow for Bis[(pinacolato)boryl]methane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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